Cas no 2172085-66-2 (1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide)
1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
- EN300-1593753
- 2172085-66-2
-
- Inchi: 1S/C9H14N4O2/c1-15-5-7-8(9(10)14)11-12-13(7)4-6-2-3-6/h6H,2-5H2,1H3,(H2,10,14)
- InChI Key: BKDYFQJFLOHESS-UHFFFAOYSA-N
- SMILES: O(C)CC1=C(C(N)=O)N=NN1CC1CC1
Computed Properties
- Exact Mass: 210.11167570g/mol
- Monoisotopic Mass: 210.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 83Ų
1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1593753-0.05g |
1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide |
2172085-66-2 | 0.05g |
$912.0 | 2023-06-04 | ||
| Enamine | EN300-1593753-0.1g |
1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide |
2172085-66-2 | 0.1g |
$956.0 | 2023-06-04 | ||
| Enamine | EN300-1593753-0.25g |
1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide |
2172085-66-2 | 0.25g |
$999.0 | 2023-06-04 | ||
| Enamine | EN300-1593753-0.5g |
1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide |
2172085-66-2 | 0.5g |
$1043.0 | 2023-06-04 | ||
| Enamine | EN300-1593753-1.0g |
1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide |
2172085-66-2 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-1593753-2.5g |
1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide |
2172085-66-2 | 2.5g |
$2127.0 | 2023-06-04 | ||
| Enamine | EN300-1593753-5.0g |
1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide |
2172085-66-2 | 5g |
$3147.0 | 2023-06-04 | ||
| Enamine | EN300-1593753-10.0g |
1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide |
2172085-66-2 | 10g |
$4667.0 | 2023-06-04 | ||
| Enamine | EN300-1593753-50mg |
1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide |
2172085-66-2 | 50mg |
$912.0 | 2023-09-23 | ||
| Enamine | EN300-1593753-100mg |
1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide |
2172085-66-2 | 100mg |
$956.0 | 2023-09-23 |
1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
Introduction to Compound with CAS No. 2172085-66-2 and Product Name: 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
The compound identified by the CAS number 2172085-66-2 and the product name 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This triazole derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a cyclopropylmethyl group and a methoxymethyl substituent on the triazole core imparts distinct electronic and steric properties, making it a promising candidate for further investigation.
In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing the triazole moiety, due to their broad spectrum of biological activities. Triazoles are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable in the development of therapeutic agents. The specific arrangement of functional groups in 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide suggests that it may exhibit inhibitory effects on certain enzymes or modulate receptor activity, thereby opening up possibilities for its use in treating various diseases.
One of the most compelling aspects of this compound is its structural complexity, which allows for diverse chemical modifications. The cyclopropylmethyl group is known to enhance lipophilicity and metabolic stability, while the methoxymethyl group can serve as a handle for further derivatization. These features make 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide a versatile scaffold for drug discovery. Researchers have been exploring its potential in several therapeutic areas, including oncology, infectious diseases, and inflammation.
Recent studies have highlighted the importance of triazole derivatives in oncology research. The ability of triazoles to inhibit kinases and other enzymes involved in cancer cell proliferation has been well-documented. For instance, compounds similar to 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are often overexpressed in cancer cells. The cyclopropylmethyl group is particularly interesting because it can improve binding affinity by optimizing the interaction with the target enzyme's active site.
In addition to their role in oncology, triazole derivatives have also been investigated for their antimicrobial properties. The structural features of 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide suggest that it may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This has led to its evaluation as a potential treatment against resistant bacterial strains. The methoxymethyl group could be particularly important in this context, as it may enhance solubility and bioavailability while maintaining efficacy.
The compound's potential application in anti-inflammatory therapies is also noteworthy. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Triazole derivatives have been shown to modulate inflammatory pathways by inhibiting enzymes such as COX-2 and LOX. The unique structure of 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide may allow it to interact with these enzymes in a novel way, leading to more effective anti-inflammatory effects.
From a synthetic chemistry perspective, 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide presents an intriguing challenge due to its complex framework. The synthesis involves multiple steps requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. This has opened up new avenues for exploring the pharmacological potential of this compound and related derivatives.
The development of new drug candidates often involves extensive virtual screening and molecular docking studies to identify promising scaffolds like 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide. These computational approaches help researchers predict how a compound will interact with biological targets before conducting expensive wet-lab experiments. Preliminary docking studies suggest that this triazole derivative may bind effectively to several key targets relevant to cancer and inflammation.
In conclusion, 2172085-66-2 (also known as 1-(cyclopropylmethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it a promising candidate for further investigation into oncology, antimicrobial therapies, and anti-inflammatory treatments. As research continues, this compound holds great potential not only as an active pharmaceutical ingredient but also as a starting point for developing new generations of drugs targeting complex diseases.
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